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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B13389579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of CY5-N3 azide, a fluorescent dye widely utilized in

biological research for cellular imaging and molecular labeling. CY5-N3 is a member of the

cyanine dye family, known for its brightness and photostability in the red spectral region. Its

azide functional group enables covalent attachment to alkyne-modified biomolecules via "click

chemistry," a highly efficient and specific conjugation method. This document outlines the core

properties of CY5-N3 azide, detailed experimental protocols for its application, and a visual

representation of the experimental workflow.

Core Properties of CY5-N3 Azide Variants
Several variants of CY5-N3 azide are commercially available, primarily differing in their water

solubility due to the presence of sulfo groups. The choice of variant depends on the specific

experimental requirements, such as the solvent system and the nature of the target

biomolecule.
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Property
Sulfo-Cyanine5-azide
(CY5-N3)

Cyanine5-azide (free
cation)

Molecular Formula
C36H46N6O7S2[1] or

C36H46N6O7S[2]
C35H45N6O[3]

Molecular Weight 738.92 g/mol [2][4][5] 565.78 g/mol [3]

CAS Number 1621101-43-6[1][2]
Not specified in the provided

results.

Excitation Wavelength (λex) ~646 nm[2][3] 646 nm[3]

Emission Wavelength (λem) ~662 nm[2][3] 662 nm[3]

Extinction Coefficient (ε)
250,000 L·mmol⁻¹·cm⁻¹ (after

click reaction)[3]

250,000 L·mmol⁻¹·cm⁻¹ (after

click reaction)[3]

Appearance
Brown to reddish-brown

solid[2] or blue powder[3]
Blue powder[3]

Solubility Soluble in DMSO, DMF[3][4]

Soluble in DMSO, DMF,

Dichloromethane; Insoluble in

water[3]

Experimental Protocols
The following are generalized protocols for the use of CY5-N3 azide. It is recommended to

optimize these protocols for specific experimental contexts.

Stock Solution Preparation
Proper preparation of a stock solution is critical for accurate and reproducible results.

Solvent Selection: Dissolve CY5-N3 azide in an anhydrous organic solvent such as dimethyl

sulfoxide (DMSO) or dimethylformamide (DMF).[3][4] Sonication may be used to aid

dissolution.[4]

Concentration: Prepare a stock solution with a concentration in the range of 1–10 mM.[4]
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Storage: Aliquot the stock solution to avoid repeated freeze-thaw cycles.[4] Store at -20°C or

-80°C in the dark.[2][4] The solution is stable for up to 6 months when stored at -80°C.[6]

Biomolecule Labeling via Click Chemistry
CY5-N3 azide can be conjugated to alkyne-containing biomolecules through either copper-

catalyzed (CuAAC) or strain-promoted (SPAAC) click chemistry.

a) Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This method is highly efficient but requires a copper catalyst, which can be cytotoxic.

Reaction Mixture Preparation: In a suitable reaction buffer (e.g., PBS or Tris-HCl, pH 7.4),

combine the alkyne-modified biomolecule with CY5-N3 azide.[4]

Catalyst Addition: Add a copper (I) source, typically generated in situ from CuSO₄ and a

reducing agent like sodium ascorbate.[2][4] A copper ligand such as TBTA can be included to

stabilize the Cu(I) oxidation state and improve reaction efficiency.[2]

Incubation: Incubate the reaction mixture at room temperature for 30–60 minutes with gentle

stirring.[4]

Purification: Remove unreacted dye and catalyst from the labeled biomolecule using

methods such as molecular sieve chromatography or ultrafiltration.[4]

b) Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) (Copper-Free)

SPAAC is a bioorthogonal reaction that does not require a cytotoxic copper catalyst, making it

ideal for live-cell imaging.

Target Preparation: Prepare the target biomolecules functionalized with a strained alkyne,

such as dibenzocyclooctyne (DBCO) or bicyclononyne (BCN).[6]

Reaction Setup: Mix CY5-N3 azide with the strained alkyne-modified biomolecule in a

reaction buffer (e.g., PBS, pH 7.4).[4]

Incubation: Incubate the mixture for 30 minutes to 2 hours at room temperature.[4]
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Purification: Purify the labeled biomolecule as described for CuAAC.

Cell and Tissue Imaging
CY5-N3 azide is cell-membrane permeable and can be used for live-cell imaging.[2]

Cell Labeling: Live or fixed cells can be labeled with CY5-N3-conjugated biomolecules or

directly via in situ click chemistry.[4]

Washing: After incubation, wash the cells with PBS to remove any unbound dye and reduce

background fluorescence.[4]

Tissue Staining: For tissue imaging, stain tissue sections with CY5-N3-labeled probes.[4]

Washing: Thoroughly wash the tissue sections to remove excess dye.[4]

Fluorescence Microscopy: Analyze the fluorescence signal using a confocal or fluorescence

microscope with a filter set appropriate for CY5 (excitation ~646 nm, emission ~662 nm).[4]

Experimental Workflow Visualization
The following diagram illustrates the general workflow for labeling a biomolecule with CY5-N3
azide using click chemistry.
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Caption: General workflow for biomolecule labeling using CY5-N3 azide via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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